Cas no 1373693-69-6 (2,6-Dimethoxy-3-(trimethylsilyl)pyridine)

• Product Name: 2,6-Dimethoxy-3-(trimethylsilyl)pyridine
• CAS No: 1373693-69-6
• MF: C₁₀H₁₇NO₂Si
• MW: 211.332983732224
• MDL: MFCD29088178
• CID: 4764421
• Update Time: 2025-10-29

2,6-Dimethoxy-3-(trimethylsilyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxy-3-(trimethylsilyl)pyridine

• MDL： MFCD29088178
• Inchi： 1S/C10H17NO2Si/c1-12-9-7-6-8(14(3,4)5)10(11-9)13-2/h6-7H,1-5H3
• InChI Key： QSIPIDWHOPSOKZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1=CC=C(N=C1OC)OC

Computed Properties

• Exact Mass: 211.103
• Monoisotopic Mass: 211.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2,6-Dimethoxy-3-(trimethylsilyl)pyridine

2,6-Dimethoxy-3-(trimethylsilyl)pyridine: A Comprehensive Overview

The compound 2,6-Dimethoxy-3-(trimethylsilyl)pyridine (CAS No. 1373693-69-6) is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with two methoxy groups at the 2 and 6 positions and a trimethylsilyl group at the 3 position. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of 2,6-Dimethoxy-3-(trimethylsilyl)pyridine in the development of novel materials and catalysts. Its ability to act as a versatile building block in organic synthesis has been extensively explored. For instance, researchers have utilized this compound as a precursor for the synthesis of advanced polymers and materials with tailored electronic properties. The trimethylsilyl group, in particular, plays a crucial role in modulating the reactivity and stability of the molecule during various chemical transformations.

The synthesis of 2,6-Dimethoxy-3-(trimethylsilyl)pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of methoxy groups at specific positions is achieved through nucleophilic aromatic substitution reactions, while the trimethylsilyl group is introduced via silylation techniques. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling the large-scale production of this compound with high purity.

In terms of physical properties, 2,6-Dimethoxy-3-(trimethylsilyl)pyridine exhibits a high degree of thermal stability and is relatively insoluble in common organic solvents. However, its solubility can be enhanced by modifying the substituents on the pyridine ring or by incorporating additional functional groups. These properties make it an ideal candidate for use in high-performance materials and devices.

One of the most promising applications of 2,6-Dimethoxy-3-(trimethylsilyl)pyridine is in the field of catalysis. Researchers have demonstrated that this compound can serve as an effective ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and olefin polymerization. The unique electronic and steric properties of this compound enable it to coordinate with metal centers in a highly specific manner, leading to improved catalytic activity and selectivity.

Moreover, 2,6-Dimethoxy-3-(trimethylsilyl)pyridine has shown potential as a building block for the development of new pharmaceutical agents. Its ability to interact with biological systems through various non-covalent interactions makes it a valuable tool in drug design and discovery. Recent studies have explored its role as a scaffold for constructing bioactive molecules with anti-inflammatory and anticancer properties.

In conclusion, 2,6-Dimethoxy-3-(trimethylsilyl)pyridine (CAS No. 1373693-69-6) is a versatile compound with wide-ranging applications in chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in shaping the future of chemical innovation.